(4aS,8aR)-7-(prop-2-enoyl)-octahydro-1H-pyrido[3,4-d][1,3]oxazin-2-one

• IUPAC Name: (4aS,8aR)-7-prop-2-enoyl-4,4a,5,6,8,8a-hexahydro-1H-pyrido[3,4-d][1,3]oxazin-2-one
• InChI: InChI=1S/C10H14N2O3/c1-2-9(13)12-4-3-7-6-15-10(14)11-8(7)5-12/h2,7-8H,1,3-6H2,(H,11,14)/t7-,8+/m1/s1
• InChI Key: OXBYJLYBNNFFEV-SFYZADRCSA-N
• Canonical SMILES: C=CC(=O)N1CCC2COC(=O)NC2C1
• Isomeric SMILES: C=CC(=O)N1CC[C@@H]2COC(=O)N[C@H]2C1
• Molecular Formula: C10H14N2O3
• Molecular Weight: 210.23 g/mol

Description

Synthesis Analysis

A catalyzed process for the synthesis of the 4,6-substituted 3,4-dihydro-1,3-oxazin-2-one skeleton has been developed through cycloaddition of in situ generated acyliminium intermediates with alkynes. A range of chain N, O -acetals and terminal alkynes were amenable for this mild transformation.

Chemical Reactions Analysis

The compound can be synthesized through a catalyzed process involving the cycloaddition of in situ generated acyliminium intermediates with alkynes. This process is amenable to a range of chain N, O -acetals and terminal alkynes.